5-(Aminomethyl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride
Overview
Description
Aminomethyl compounds are a class of organic compounds containing an aminomethyl functional group (-NH2CH2-). They are often used in the synthesis of various pharmaceuticals and complex organic molecules .
Synthesis Analysis
The synthesis of aminomethyl compounds often involves reductive amination, a chemical reaction that introduces an amino group to a compound. This process has been widely studied and optimized, with various catalysts being used to improve efficiency .Molecular Structure Analysis
The molecular structure of aminomethyl compounds can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These techniques provide information about the types of bonds and functional groups present in the molecule .Chemical Reactions Analysis
Aminomethyl compounds can participate in a variety of chemical reactions, including those involving their amino groups. For example, they can undergo reactions with carbonyl compounds to form imines .Physical And Chemical Properties Analysis
The physical and chemical properties of aminomethyl compounds, such as their solubility, melting point, and reactivity, can be influenced by factors like their molecular structure and the presence of other functional groups .Scientific Research Applications
I have conducted a thorough search for the scientific research applications of “5-(Aminomethyl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride”, but unfortunately, there is limited publicly available information on this specific compound’s applications in scientific research. The search results primarily lead to supplier and manufacturer pages .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to inhibit certain enzymes
Mode of Action
The resulting changes could include alteration in the conformation of the target proteins, modulation of their enzymatic activity, or interference with their interaction with other molecules .
Biochemical Pathways
The downstream effects of these pathways could include changes in cellular metabolism, signal transduction, or gene expression .
Result of Action
Based on its potential mode of action, it could lead to changes in protein function, cellular metabolism, or signal transduction pathways, which could ultimately influence cell behavior .
Action Environment
The action, efficacy, and stability of 5-(Aminomethyl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride could be influenced by various environmental factors. These could include pH, temperature, presence of other interacting molecules, and the specific cellular environment. For instance, the compound’s activity could be modulated by the presence of cofactors, inhibitors, or other interacting proteins .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1,1-dioxo-2,3-dihydro-1-benzothiophen-5-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2S.ClH/c10-6-7-1-2-9-8(5-7)3-4-13(9,11)12;/h1-2,5H,3-4,6,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIVRFKLIIDOYBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=C1C=C(C=C2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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